![molecular formula C17H21N3O B1209132 N-(2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl)-2-(propan-2-ylamino)acetamide](/img/structure/B1209132.png)
N-(2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl)-2-(propan-2-ylamino)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl)-2-(propan-2-ylamino)acetamide is an amino acid amide.
Scientific Research Applications
Structural Aspects and Properties : A study by Karmakar, Sarma, and Baruah (2007) explored the structural aspects of amide-containing isoquinoline derivatives. They examined the formation of gels and crystalline solids upon treatment with different acids, along with fluorescence emission properties of these compounds (Karmakar, Sarma, & Baruah, 2007).
Synthesis and Biological Assessment for Alzheimer’s Disease Treatment : Czarnecka et al. (2019) reported the synthesis of cyclopentaquinoline derivatives and their biological assessment. These compounds showed potential as multifunctional agents for Alzheimer’s disease treatment, exhibiting inhibitory potencies against enzymes and non-hepatotoxic properties (Czarnecka et al., 2019).
Antiproliferative Activities in Cancer Research : Chen et al. (2013) synthesized certain N-(naphthalen-2-yl)acetamide and N-(substituted phenyl)acetamide derivatives. These compounds were evaluated for their antiproliferative activities against various human cancer cell lines, revealing specific cytotoxicity against certain cell lines (Chen et al., 2013).
Apoptosis Inducers in Cancer Treatment : Zhang et al. (2008) discovered a series of N-phenyl-1H-pyrazolo[3,4-b]quinolin-4-amines as potent inducers of apoptosis, active against various cancer cells. This research contributed to the development of novel apoptosis inducers in cancer treatment (Zhang et al., 2008).
Inotropic Activity in Cardiac Research : Zhang, Cui, Hong, Quan, and Piao (2008) synthesized N-(4,5-dihydro-[1,2,4]triazolo[4,3-a]quinolin-7-yl)-2-(piperazin-1-yl)acetamide derivatives and evaluated their positive inotropic activity, revealing favorable activity compared to standard drugs (Zhang, Cui, Hong, Quan, & Piao, 2008).
properties
Product Name |
N-(2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl)-2-(propan-2-ylamino)acetamide |
---|---|
Molecular Formula |
C17H21N3O |
Molecular Weight |
283.37 g/mol |
IUPAC Name |
N-(2,3-dihydro-1H-cyclopenta[b]quinolin-9-yl)-2-(propan-2-ylamino)acetamide |
InChI |
InChI=1S/C17H21N3O/c1-11(2)18-10-16(21)20-17-12-6-3-4-8-14(12)19-15-9-5-7-13(15)17/h3-4,6,8,11,18H,5,7,9-10H2,1-2H3,(H,19,20,21) |
InChI Key |
FJYJIBYKCXJBMW-UHFFFAOYSA-N |
SMILES |
CC(C)NCC(=O)NC1=C2CCCC2=NC3=CC=CC=C31 |
Canonical SMILES |
CC(C)NCC(=O)NC1=C2CCCC2=NC3=CC=CC=C31 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.